2-(4-Ethoxyphenyl)ethanol
Overview
Description
2-(4-Ethoxyphenyl)ethanol, also known as 4-ethoxybenzyl alcohol, is an organic compound with the molecular formula C8H10O2. It is a colorless liquid with a sweet, floral odor. This compound is used in a variety of applications, including as a precursor for the synthesis of certain pharmaceuticals, as a fragrance in perfumes and cosmetics, and as a reagent in organic synthesis. In addition, it has been studied for its potential use as an insect repellent and as a food additive.
Scientific Research Applications
Extraction in Aqueous Solutions
The extraction of phenolic alcohols like 2-(4-hydroxyphenyl)ethanol from aqueous solutions using emulsion liquid membranes has been studied. This method is significant for treating olive mill wastewater, where such phenolic compounds are common. The research explored how additives in the membrane phase influence solute permeation and examined both physical and reactive extraction methods (Reis et al., 2006).
Biocatalysis in Drug Intermediates Production
The enantiomerically pure form of 2-(4-methoxyphenyl)ethanol, an important molecule for producing drug intermediates, has been synthesized using Lactobacillus senmaizuke as a biocatalyst. This process involves optimizing conditions like pH, temperature, and agitation speed. The result is a high conversion rate and yield, crucial for synthesizing antihistamines like diphenhydramine hydrochloride and loratadine (Kavi et al., 2021).
Differentiation of Receptors
Studies on structural modifications of related compounds (e.g., adding alkyl groups) have provided insights into sympathomimetic activity and helped differentiate between β-1 and β-2 receptor types, aiding in understanding receptor responsiveness in various tissues (Lands et al., 1967).
Catalytic Studies in Organic Chemistry
Research on Zn(II)-catalyzed cleavage of RNA models in ethanol has been conducted to understand the effects of low polarity/dielectric mediums on metal-catalyzed reactions. This study contributes to the knowledge of enzymatic catalysis and its enhancement under certain conditions (Liu et al., 2007).
Catalytic Activity in Ethanol Dehydration
Commercial aluminas' catalytic activity in ethanol dehydration has been explored, with a focus on converting ethanol to ethylene. This research has implications in understanding catalyst properties and industrial applications (Phung et al., 2014).
properties
IUPAC Name |
2-(4-ethoxyphenyl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2/c1-2-12-10-5-3-9(4-6-10)7-8-11/h3-6,11H,2,7-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNMVSNTVPZWQMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90177078 |
Source
|
| Record name | p-Ethoxyphenethyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90177078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Ethoxyphenyl)ethanol | |
CAS RN |
22545-15-9 |
Source
|
| Record name | 4-Ethoxybenzeneethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22545-15-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | p-Ethoxyphenethyl alcohol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022545159 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 22545-15-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=69078 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | p-Ethoxyphenethyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90177078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | p-ethoxyphenethyl alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.959 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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